Cas no 1203682-96-5 (3-[(3-fluorophenyl)methyl]pyrrolidine hydrochloride)

• Product Name: 3-[(3-fluorophenyl)methyl]pyrrolidine hydrochloride
• CAS No: 1203682-96-5
• MF: C₁₁H₁₅ClFN
• MW: 215.694905519485
• CID: 1070549
• PubChem ID: 75366808
• Update Time: 2025-09-27

3-[(3-fluorophenyl)methyl]pyrrolidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(3-Fluorobenzyl)pyrrolidine hydrochloride
• 3-[(3-fluorophenyl)methyl]pyrrolidine hydrochloride
• CS-0365596
• 3-[(3-fluorophenyl)methyl]pyrrolidine;hydrochloride
• 1203682-96-5
• AKOS027295316
• F9995-3618
• 3-[(3-Fluorophenyl)methyl]-pyrrolidine HCl
• 3-(3-fluorobenzyl)pyrrolidinehydrochloride
• DB-012102

• MDL： MFCD08460461
• Inchi： 1S/C11H14FN.ClH/c12-11-3-1-2-9(7-11)6-10-4-5-13-8-10;/h1-3,7,10,13H,4-6,8H2;1H
• InChI Key： VFMOWYWEDALCKA-UHFFFAOYSA-N
• SMILES： Cl.FC1=CC=CC(=C1)CC1CNCC1

Computed Properties

• Exact Mass: 215.0877053g/mol
• Monoisotopic Mass: 215.0877053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Additional information on 3-[(3-fluorophenyl)methyl]pyrrolidine hydrochloride

3-[(3-Fluorophenyl)methyl]pyrrolidine Hydrochloride (CAS No. 1203682-96-5): A Comprehensive Overview

3-[(3-Fluorophenyl)methyl]pyrrolidine hydrochloride (CAS No. 1203682-96-5) is a fluorinated organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, characterized by a pyrrolidine core substituted with a 3-fluorophenylmethyl group, is often explored for its role in drug discovery and medicinal chemistry. Its hydrochloride salt form enhances solubility, making it a preferred choice for experimental studies.

The fluorophenyl moiety in 3-[(3-fluorophenyl)methyl]pyrrolidine hydrochloride contributes to its bioactivity, particularly in targeting central nervous system (CNS) receptors. Researchers are increasingly interested in fluorinated compounds like this due to their ability to improve metabolic stability and membrane permeability—key factors in the development of next-generation therapeutics. Recent trends in AI-driven drug discovery and computational chemistry have further highlighted the importance of such molecules, as they are frequently screened for their binding affinities and pharmacokinetic properties.

One of the most searched questions related to CAS No. 1203682-96-5 is its potential role in neuropharmacology. Studies suggest that fluorinated pyrrolidine derivatives may interact with neurotransmitter systems, making them candidates for treating neurological disorders. Additionally, the compound’s synthetic versatility allows for modifications that can optimize its efficacy and selectivity, a topic frequently discussed in medicinal chemistry forums and research publications.

From a synthetic chemistry perspective, 3-[(3-fluorophenyl)methyl]pyrrolidine hydrochloride is often synthesized via reductive amination or nucleophilic substitution reactions. Its purity and stability are critical for reproducible results, which is why analytical techniques like HPLC and NMR spectroscopy are commonly employed for characterization. The compound’s CAS registry number (1203682-96-5) ensures precise identification in chemical databases, aiding researchers in avoiding ambiguities during literature reviews.

In the context of green chemistry, there is growing interest in optimizing the synthesis of fluorinated compounds like 3-[(3-fluorophenyl)methyl]pyrrolidine hydrochloride to minimize environmental impact. Researchers are exploring catalytic methods and solvent-free reactions to align with sustainable practices—a hot topic in modern chemical manufacturing. This aligns with broader industry trends, where eco-friendly synthesis and reduced waste generation are prioritized.

Another area of interest is the compound’s potential in peptide mimetics and small-molecule drug design. Its pyrrolidine scaffold is a common feature in bioactive molecules, and the addition of a fluorophenyl group can enhance binding interactions with biological targets. This has led to its inclusion in high-throughput screening libraries, particularly for projects focused on GPCR modulation and enzyme inhibition.

For those searching "buy 3-[(3-fluorophenyl)methyl]pyrrolidine hydrochloride" or "suppliers of CAS 1203682-96-5," it’s important to note that the compound is primarily available for research purposes. Reputable suppliers provide detailed certificates of analysis (CoA) to ensure quality and compliance with regulatory standards. However, due to its specialized nature, pricing and availability may vary depending on demand and production scale.

In summary, 3-[(3-fluorophenyl)methyl]pyrrolidine hydrochloride (CAS No. 1203682-96-5) represents a valuable tool in drug discovery and chemical research. Its fluorinated structure, pharmacological potential, and synthetic adaptability make it a subject of ongoing investigation. As the scientific community continues to explore its applications, this compound is likely to remain a focal point in discussions about innovative therapeutics and sustainable chemistry.